Cas no 994-07-0 (Methyldimethoxychlorosilane)

• Product name: Methyldimethoxychlorosilane
• CAS No: 994-07-0
• MF: C₃H₉ClO₂Si
• MW: 140.640861272812
• MDL: MFCD01862803
• CID: 806472
• PubChem ID: 70437

Methyldimethoxychlorosilane Chemical and Physical Properties

Names and Identifiers

• Silane,chlorodimethoxymethyl-
• Chlorodimethoxymethylsilane
• Methyldimethoxychlorosilane
• Silane, chlorodimethoxymethyl-
• methylchlorodimethoxysilane
• methyl-dimethoxychlorosilane
• Chloro(dimethoxy)methylsilane
• SCHEMBL467918
• 994-07-0
• AS-76673
• chloro-dimethoxy-methylsilane
• DTXSID90912724
• EINECS 213-613-5
• GYQKYMDXABOCBE-UHFFFAOYSA-N

• MDL： MFCD01862803
• Inchi： 1S/C3H9ClO2Si/c1-5-7(3,4)6-2/h1-3H3
• InChI Key： GYQKYMDXABOCBE-UHFFFAOYSA-N
• SMILES： Cl[Si](C([H])([H])[H])(OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 140.0060338g/mol
• Monoisotopic Mass: 140.0060338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined.
• Solubility: Not determined.

Additional information on Methyldimethoxychlorosilane

Comprehensive Guide to Methyldimethoxychlorosilane (CAS No. 994-07-0): Properties, Applications, and Industry Insights

Methyldimethoxychlorosilane (CAS No. 994-07-0) is a versatile organosilicon compound widely used in industrial and research applications. Its unique molecular structure, combining a methyl group with dimethoxy and chloro substituents, makes it a valuable intermediate in silane coupling agents, surface modification, and polymer synthesis. This article explores its properties, applications, and relevance to emerging trends like green chemistry and nanomaterial development.

The compound's chemical formula, CH₃SiCl(OCH₃)₂, highlights its hybrid organic-inorganic nature, enabling reactions with both hydroxyl-rich surfaces and organic matrices. Researchers often search for "Methyldimethoxychlorosilane solubility" or "994-07-0 safety data," reflecting practical concerns. Its hydrolytic stability and ability to form crosslinked networks under mild conditions have spurred interest in low-temperature coating processes, aligning with energy-efficient manufacturing trends.

In material science, 994-07-0 plays a critical role in developing water-repellent surfaces—a hot topic for self-cleaning materials and anti-fogging coatings. Recent studies focus on its use with SiO₂ nanoparticles to create superhydrophobic films, addressing search queries like "silane modified nanoparticles." The compound's methoxy groups facilitate controlled condensation reactions, making it preferable to more volatile alternatives in precision deposition applications.

The electronics industry utilizes Methyldimethoxychlorosilane for semiconductor passivation and dielectric layer formation, with growing demand in flexible electronics manufacturing. Searches for "994-07-0 vapor pressure" or "chlorosilane thin films" reflect this niche application. Its balanced reactivity—less aggressive than trichlorosilanes yet more versatile than alkoxysilanes—makes it ideal for atomic layer deposition (ALD) precursors in next-gen chip fabrication.

Environmental considerations have driven innovation in 994-07-0 recycling protocols and solvent-free applications. The compound's role in bio-based hybrid materials responds to searches for "sustainable silane chemistry." Recent patents disclose methods to recover methanol byproducts during hydrolysis, addressing circular economy principles while maintaining the compound's surface energy modification capabilities.

Analytical characterization of CAS 994-07-0 involves FTIR spectroscopy (for Si-O-C bonds at 1080 cm^-1), NMR (δ 3.5 ppm for methoxy protons), and GC-MS analysis. These techniques answer common queries about "Methyldimethoxychlorosilane purity testing." The compound's storage stability in anhydrous environments (< 50 ppm H₂O) makes it suitable for moisture-sensitive formulations, a key consideration for adhesive manufacturers.

Emerging applications include controlled drug delivery systems, where the compound's hydrolyzable bonds enable timed release mechanisms. This intersects with searches for "biocompatible silanes" in medical device coatings. The methyl group provides enhanced hydrophobicity compared to pure alkoxysilanes, valuable for implantable sensor encapsulation and marine antifouling coatings.

Global market analysis shows growing demand for 994-07-0 in Asia-Pacific electronics hubs, with technical inquiries focusing on "high-purity chlorosilane suppliers." Quality benchmarks now emphasize metal ion content (< 1 ppm) for semiconductor applications, reflecting industry shifts toward nanoscale contamination control. The compound's regulatory status remains favorable compared to fully halogenated silanes, supporting its use in REACH-compliant formulations.

Future research directions may explore 994-07-0 in energy storage systems, particularly for modifying Li-ion battery separators. Preliminary studies suggest its crosslinking efficiency could enhance thermal stability in polymer electrolytes—a potential answer to searches about "silane-modified battery materials." The compound's dual functionality positions it well for multi-material interfaces in next-generation energy devices.